Cas no 153395-71-2 (1H-Imidazole-2-propanal, 1-methyl-)

• Product Name: 1H-Imidazole-2-propanal, 1-methyl-
• CAS No: 153395-71-2
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 1327371
• Update Time: 2024-08-18

1H-Imidazole-2-propanal, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-propanal, 1-methyl-

• Inchi： 1S/C7H10N2O/c1-9-5-4-8-7(9)3-2-6-10/h4-6H,2-3H2,1H3
• InChI Key： BQPVFXGECPJIOG-UHFFFAOYSA-N
• SMILES： C1(CCC=O)N(C)C=CN=1

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 291.9±23.0 °C(Predicted)
• PSA: 34.89
• pka: 7.53±0.25(Predicted)